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Compound of Interest

Compound Name: Uridine triphosphate trisodium salt

Cat. No.: B14805702

Essential Safety and Handling Guide for Uridine
Triphosphate Trisodium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling
Uridine triphosphate trisodium salt (UTP-Na3) in a laboratory setting. Adherence to these
procedures is critical for ensuring personnel safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

There are differing classifications regarding the hazards of Uridine triphosphate trisodium
salt. Some suppliers classify it as hazardous, citing potential for skin, eye, and respiratory
irritation, and as harmful if swallowed.[1][2] Other sources do not classify it as a hazardous
substance. Given this discrepancy, it is prudent to handle the compound with a degree of
caution, assuming it to be potentially hazardous.

The following Personal Protective Equipment (PPE) is mandatory when handling Uridine
triphosphate trisodium salt in solid form and in solution:
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PPE Category

Solid Form

Solution Form

Rationale

Eye Protection

Safety glasses with
side shields or

chemical splash

goggles

Chemical splash

goggles

Protects against
airborne particles and

splashes.

Hand Protection

Nitrile or latex gloves

Nitrile or latex gloves

Prevents skin contact

with the chemical.

Body Protection

Laboratory coat

Laboratory coat

Protects skin and

clothing from spills.

Respiratory Protection

N95 respirator or

equivalent

Generally not required
if handled in a well-
ventilated area or

fume hood.

Recommended when
handling the powder
to avoid inhalation of

dust particles.[2]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the stability and purity of Uridine
triphosphate trisodium salt.
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Parameter Guideline Notes

Handle in a well-ventilated

area or a chemical fume hood. o ) )
Minimizes inhalation and

Handling Avoid generating dust.[1][3]
contact.
Wash hands thoroughly after
handling.
Store at -20°C for long-term Can be stored at 2-8°C for
Storage Temperature -
stability.[4][5][6] short-term use.[5]

Keep in a tightly sealed ]
Protect from moisture and

Storage Conditions container in a dry and well- iiaht
ight.

ventilated place.[3][5]

o Avoid contact with these
, , Strong oxidizing agents, strong
Incompatible Materials ) substances to prevent
acids, and strong bases. _
degradation.

Workflow for Handling Uridine Triphosphate
Trisodium Salt

The following diagram outlines the standard workflow for safely handling Uridine triphosphate

trisodium salt, from receiving to disposal.
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Workflow for Handling Uridine Triphosphate Trisodium Salt

Preparation

[l. Don Personal Protective Equipment (PPED

l

G. Prepare work area in a fume hood or well-ventilated spaca

Handling Solid

[3. Weigh the required amount of UTP-Na3 soIi(D

l

G. Transfer solid to a suitable container for dissolutioD

Solution Preparation

G. Add solvent to the soIid)
[6. Mix until fully dissolved]

Cleanup and Disposal

[7. Decontaminate work surfaces)

G. Dispose of waste in accordance with local regulations]

[9. Doff and dispose of/clean PPE]

Click to download full resolution via product page

Caption: Standard operating procedure for handling Uridine triphosphate trisodium salt.
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Experimental Protocol: Preparation of a 100 mM
Uridine Triphosphate Trisodium Salt Solution

This protocol details the steps for preparing a 100 mM aqueous solution of Uridine
triphosphate trisodium salt.

Materials:

Uridine triphosphate trisodium salt (MW: 550.09 g/mol , anhydrous basis)

* Nuclease-free water

o Calibrated analytical balance

e Weighing paper or boat

e Spatula

e Appropriate volumetric flask (e.g., 10 mL)

o Beaker

e Magnetic stirrer and stir bar (optional)

» Micropipettes

Procedure:

o Calculate the required mass:

o For 10 mL of a 100 mM solution:
= Moles = 100 mmol/L * 0.010 L = 1 mmol = 0.001 mol
» Mass = 0.001 mol * 550.09 g/mol = 0.550 g

¢ Weigh the solid:
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o Place a weighing boat on the analytical balance and tare.

o Carefully weigh out 0.550 g of Uridine triphosphate trisodium salt.

¢ Dissolve the solid:

o Transfer the weighed solid to a beaker containing approximately 7-8 mL of nuclease-free
water.

o If using a magnetic stirrer, add a stir bar and stir gently until the solid is completely
dissolved.

¢ Adjust the volume:
o Quantitatively transfer the solution to a 10 mL volumetric flask.

o Rinse the beaker with a small amount of nuclease-free water and add the rinsing to the
volumetric flask to ensure all the compound is transferred.

o Carefully add nuclease-free water to the volumetric flask until the bottom of the meniscus
reaches the calibration mark.

e Mix and store:
o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

o The pH of a 100 mM solution should be between 7.0 and 8.0.[5] If necessary, the pH can
be adjusted.

o For long-term storage, aliquot the solution into smaller, single-use tubes and store at
-20°C.

Disposal Plan

Dispose of Uridine triphosphate trisodium salt and its solutions in accordance with all
applicable federal, state, and local environmental regulations.[1]
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e Solid Waste: Uncontaminated solid Uridine triphosphate trisodium salt should be
disposed of as chemical waste.

e Liquid Waste: Aqueous solutions can typically be disposed of down the drain with copious
amounts of water, provided this is in accordance with local regulations. Check with your
institution's Environmental Health and Safety (EHS) department for specific guidance.

o Contaminated Materials: Any materials contaminated with Uridine triphosphate trisodium
salt, such as gloves, weighing boats, and pipette tips, should be disposed of in the
appropriate solid chemical waste stream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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